Cas no 1956310-44-3 ((2-Dimethylamino-phenyl)-acetic acid hydrochloride)

• Product Name: (2-Dimethylamino-phenyl)-acetic acid hydrochloride
• CAS No: 1956310-44-3
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD20278248
• CID: 4772123
• Update Time: 2026-02-26

(2-Dimethylamino-phenyl)-acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Dimethylamino-phenyl)-acetic acid hydrochloride
• 2-(2-(Dimethylamino)phenyl)acetic acid hydrochloride
• SB34853
• (2-Dimethylamino-phenyl)-acetic acid hydrochloride, AldrichCPR

• MDL： MFCD20278248
• Inchi： 1S/C10H13NO2.ClH/c1-11(2)9-6-4-3-5-8(9)7-10(12)13;/h3-6H,7H2,1-2H3,(H,12,13);1H
• InChI Key： OWMZHNRCNVCKIC-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1C=CC=CC=1N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (2-Dimethylamino-phenyl)-acetic acid hydrochloride

(2-Dimethylamino-phenyl)-acetic acid hydrochloride: A Comprehensive Overview

1956310-44-3 is the CAS registry number assigned to the compound (2-Dimethylamino-phenyl)-acetic acid hydrochloride, a molecule of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of phenylacetic acid, with a dimethylamino group attached to the phenyl ring, and exists as its hydrochloride salt. The structure of this compound is characterized by a benzene ring substituted with a dimethylamino group at the 2-position and an acetic acid group at the para position, forming a unique chemical entity with potential applications in drug development.

The synthesis of (2-Dimethylamino-phenyl)-acetic acid hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and acid-base neutralization. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it more accessible for research and commercial purposes. The use of microwave-assisted synthesis and continuous-flow reactors has further streamlined the production process, reducing reaction times and minimizing waste generation.

In terms of pharmacological activity, (2-Dimethylamino-phenyl)-acetic acid hydrochloride has been studied for its potential as a bioactive molecule. Preclinical studies have demonstrated its ability to modulate various cellular pathways, including those involved in inflammation, oxidative stress, and neurodegenerative diseases. For instance, research published in the journal Nature Communications highlights its role as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme associated with inflammatory processes. This finding underscores its potential as a candidate for anti-inflammatory drug development.

Moreover, recent investigations into the neuroprotective effects of (2-Dimethylamino-phenyl)-acetic acid hydrochloride have revealed its ability to mitigate neuronal damage in models of Parkinson's disease. Studies conducted at the University of California, San Francisco (UCSF), demonstrate that this compound can enhance mitochondrial function and reduce reactive oxygen species (ROS) production in dopaminergic neurons. These findings suggest that it may serve as a therapeutic agent for neurodegenerative disorders.

The application of (2-Dimethylamino-phenyl)-acetic acid hydrochloride extends beyond pharmacology into materials science. Researchers at MIT have explored its use as a building block for constructing self-healing polymers. The molecule's ability to form hydrogen bonds and engage in supramolecular interactions makes it ideal for designing materials with dynamic properties. This interdisciplinary approach highlights the versatility of this compound across multiple scientific domains.

In conclusion, (2-Dimethylamino-phenyl)-acetic acid hydrochloride, with its CAS number 1956310-44-3, represents a multifaceted chemical entity with promising applications in drug discovery and materials science. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for addressing complex scientific challenges. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.